4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine

• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol
• IUPAC Name: 4-methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine
• InChI: InChI=1S/C9H10N2O3/c1-14-9-6-3-2-4-7(6)10-5-8(9)11(12)13/h5H,2-4H2,1H3
• InChI Key: UQWXOOVNSDNNHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CCCC2=NC=C1[N+](=O)[O-]

Description

4-Methoxy-3-nitro-6,7-dihydro-5H-cyclopenta[b]pyridine is a useful research compound. Its molecular formula is C9H10N2O3 and its molecular weight is 194.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxy-6,7-dihydro-5H-cyclopenta[b]pyridine (2.90 g, 19.4 mmol) was mixed with concentrated sulfuric acid (17.0 g, 173 mmol) at 0° C., then a mixture of potassium nitrate (5.3 g, 52 mmol) in another portion of concentrated sulfuric acid (26.5 g, 270 mmol) was added slowly. The reaction mixture was heated at 80° C. for 4 h. The crude mixture was slowly poured into ice (50 g), and neutralized carefully with 50% NaOH solution to pH 8-9. The resulting mixture was extracted six times with EtOAc. The organic extracts were combined, dried and concentrated under reduced pressure to give the sub-title compound as a brown gum (1.56 g, 41%). LCMS calc. for C9H11N2O3 (M+H)+: m/z=195.3. Found: 195.2.